Cas no 2757730-41-7 (5-(3-Chloro-6-fluoro-2-methoxyphenyl)thiazol-2-amine)

• Product Name: 5-(3-Chloro-6-fluoro-2-methoxyphenyl)thiazol-2-amine
• CAS No: 2757730-41-7
• MF: C₁₀H₈ClFN₂OS
• MW: 258.699723243713
• CID: 6795392
• PubChem ID: 164893801
• Update Time: 2025-06-14

5-(3-Chloro-6-fluoro-2-methoxyphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2757730-41-7
• 5-(3-chloro-6-fluoro-2-methoxyphenyl)thiazol-2-amine
• MFCD34760075
• 5-(3-Chloro-6-fluoro-2-methoxyphenyl)thiazol-2-amine

• Inchi： 1S/C10H8ClFN2OS/c1-15-9-5(11)2-3-6(12)8(9)7-4-14-10(13)16-7/h2-4H,1H3,(H2,13,14)
• InChI Key： NOGBDMHWJDOHDK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C2=CN=C(N)S2)=C1OC)F

Computed Properties

• Exact Mass: 258.0029899g/mol
• Monoisotopic Mass: 258.0029899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.4Ų

Additional information on 5-(3-Chloro-6-fluoro-2-methoxyphenyl)thiazol-2-amine

Recent Advances in the Study of 5-(3-Chloro-6-fluoro-2-methoxyphenyl)thiazol-2-amine (CAS: 2757730-41-7)

The compound 5-(3-Chloro-6-fluoro-2-methoxyphenyl)thiazol-2-amine (CAS: 2757730-41-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 5-(3-Chloro-6-fluoro-2-methoxyphenyl)thiazol-2-amine, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and confirming its chemical properties. These efforts are critical for subsequent biological evaluations and potential scale-up for clinical applications.

In vitro and in vivo studies have revealed promising pharmacological properties of 5-(3-Chloro-6-fluoro-2-methoxyphenyl)thiazol-2-amine. Notably, the compound has demonstrated significant inhibitory activity against specific kinase targets implicated in cancer and inflammatory diseases. Mechanistic studies suggest that the compound acts as a potent and selective kinase inhibitor, disrupting key signaling pathways involved in cell proliferation and survival. These findings highlight its potential as a lead compound for the development of novel therapeutics.

Further investigations into the pharmacokinetic and pharmacodynamic profiles of 5-(3-Chloro-6-fluoro-2-methoxyphenyl)thiazol-2-amine have provided valuable insights into its bioavailability, metabolic stability, and toxicity. Preliminary data indicate favorable absorption and distribution properties, with minimal off-target effects. However, additional studies are required to fully assess its safety profile and optimize its formulation for potential clinical use.

The therapeutic potential of 5-(3-Chloro-6-fluoro-2-methoxyphenyl)thiazol-2-amine extends beyond oncology. Recent research has explored its efficacy in treating neurodegenerative disorders and infectious diseases, leveraging its unique mechanism of action. For instance, the compound has shown activity against certain viral proteases, suggesting its utility in antiviral drug development. These diverse applications underscore the versatility of this thiazole derivative and its relevance to multiple areas of biomedical research.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of 5-(3-Chloro-6-fluoro-2-methoxyphenyl)thiazol-2-amine. Several patents have been filed, covering its synthesis, formulations, and therapeutic uses, reflecting the growing commercial interest in this compound. These developments are expected to facilitate further research and eventual translation into clinical trials.

In conclusion, 5-(3-Chloro-6-fluoro-2-methoxyphenyl)thiazol-2-amine (CAS: 2757730-41-7) represents a promising candidate for drug development, with demonstrated activity across multiple therapeutic areas. Ongoing research aims to refine its properties, elucidate its full therapeutic potential, and address any remaining challenges related to its development. As the scientific community continues to explore this compound, it is poised to make significant contributions to the field of medicinal chemistry and beyond.